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In the realm of petrology, the separation of minerals based on their specific gravity is a

fundamental technique. For decades, dense, toxic organic liquids have been the standard for

this process. However, the significant health, safety, and environmental concerns associated

with these traditional heavy liquids have driven the adoption of safer, inorganic alternatives.

Among these, sodium metatungstate (also known as sodium polytungstate or SPT) has

emerged as a prominent, non-toxic option. This guide provides a comprehensive comparison of

sodium metatungstate with other heavy liquids, supported by available data and experimental

methodologies, to assist researchers, scientists, and drug development professionals in making

informed decisions for their laboratory needs.

Performance and Properties: A Comparative Analysis
Sodium metatungstate is an inorganic salt that, when dissolved in water, can create solutions

with densities up to 3.1 g/cm³.[1][2][3][4][5] This property makes it highly effective for separating

a wide range of minerals. Its primary advantage lies in its non-toxic nature, a stark contrast to

the hazardous halogenated hydrocarbons traditionally used, such as bromoform and

tetrabromoethane.[2]

Advantages of Sodium Metatungstate:

Low Toxicity: It is considered non-toxic, eliminating the need for specialized fume hoods and

reducing health risks to laboratory personnel.[1][2][3][6]
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Environmentally Safer: As an inorganic salt, it poses a lower risk to the environment

compared to its organic counterparts.[6][7][8] However, it is still advised to prevent its release

into drains and groundwater.[7][9]

Non-flammable and Odorless: This enhances laboratory safety and working conditions.[3]

[10]

Reusable: The solution can be recovered, filtered, and the density adjusted by adding water

or evaporating excess water, making it a cost-effective option in the long run.[1][3][10]

Good Wettability: Being hydrophilic, it effectively wets mineral grains, which helps to prevent

the "rafting" of heavy minerals with lighter ones, a common issue with organic heavy liquids.

[1]

Stable pH: The solution has a neutral pH of around 6.[1][11]

Disadvantages of Sodium Metatungstate:

High Viscosity at High Densities: As the density of the solution approaches its upper limits

(above 2.8 g/mL), its viscosity increases significantly.[1][12][13][14] This can slow down the

settling time of minerals, making separations more time-consuming compared to less

viscous organic liquids.[1][15]

Lower Thermal Stability: Compared to some alternatives like LST heavy liquid, sodium
metatungstate has lower thermal stability and cannot be evaporated by boiling for

recirculation, requiring more time-consuming methods or specialized equipment.[12][13][14]

Potential for Crystallization: At high densities, the solution can become oversaturated,

leading to crystallization.[16]

Comparative Data of Heavy Liquids
The following table summarizes the key properties of sodium metatungstate and other

commonly used heavy liquids in petrology.
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Property

Sodium
Metatung
state
(SPT)

Lithium
Metatung
state
(LMT)

LST
Heavy
Liquid

Tetrabro
moethane
(TBE)

Bromofor
m

Clerici
Solution

Maximum

Density

(g/cm³)

3.1[1][3][4]

[5]
~3.1[10]

Up to 3.6

(at

elevated

temp.)[12]

[13]

2.96[2] 2.89[1][2] 4.2[17]

Toxicity

Non-

toxic[1][2]

[3][6]

Low

toxicity[12]

[13][14]

Low

toxicity[14]

Highly

toxic,

suspected

carcinogen

[14]

Highly

toxic,

suspected

carcinogen

[10][14]

Extremely

toxic

Viscosity

Low at

lower

densities,

increases

significantl

y >2.8

g/cm³[1]

[12][13][14]

Viscous at

high

densities[1

0][12][13]

Low

viscosity[1

2][13][14]

9 cP[12]

[13][14]

1.8 cP[12]

[13][14]
High

Flammabilit

y

Non-

flammable[

3][10]

Non-

flammable

Non-

flammable[

14]

Non-

flammable

Non-

flammable

Non-

flammable

Odor
Odorless[3]

[10]
Odorless

Odorless[1

4]

Sweetish

odor

Chloroform

-like odor
Odorless

Reusability

Yes, by

dilution/eva

poration[1]

[3][10]

Yes, but

increasing

density is

time-

consuming[

16]

Yes, can

be recycled

efficiently[1

4]

Yes, but

requires

careful

handling

Yes, but

requires

careful

handling

Yes, but

requires

careful

handling
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Experimental Protocol: Mineral Separation Using
Sodium Metatungstate
This protocol outlines the general steps for performing a heavy liquid separation of minerals

using a sodium metatungstate solution.

Materials:

Sodium metatungstate (solid or pre-made solution)

Distilled or deionized water

Beakers or other suitable containers

Stirring rod

Separatory funnel

Filter paper

Wash bottle with distilled water

Drying oven or watch glasses for air drying

Personal Protective Equipment (gloves, safety glasses)

Procedure:

Preparation of the Heavy Liquid Solution:

If starting with solid sodium metatungstate, dissolve it in distilled or deionized water. The

final density of the solution is determined by the concentration of the salt.[1] For instance,

an 82% mass solution (820g of solid SPT in 180g of water) will yield a density of

approximately 2.80 g/cm³.[1]

Stir the mixture until the solid is completely dissolved. The density can be verified using a

hydrometer or by weighing a known volume.
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Adjust the density as needed by adding more water to decrease it or more sodium
metatungstate to increase it.

Sample Preparation:

Ensure the mineral sample is clean and dry. The sample should be disaggregated to

individual grains.

Separation:

Pour the prepared sodium metatungstate solution into a separatory funnel.

Carefully add the mineral sample to the solution.

Stir the mixture gently to ensure all grains are wetted by the heavy liquid.

Allow the mixture to stand undisturbed. Minerals with a density lower than the solution will

float, while those with a higher density will sink. The settling time will vary depending on

the grain size and the viscosity of the solution; for densities above 3.0 g/cm³, this can take

over an hour.[1]

For very fine-grained samples or highly viscous solutions, centrifugation can be used to

accelerate the separation process.

Recovery of Mineral Fractions:

Sunk Fraction (Heavy Minerals): Carefully drain the sunken minerals from the bottom of

the separatory funnel into a filter paper-lined funnel.

Floated Fraction (Light Minerals): Pour the remaining solution containing the floating

minerals through a separate filter paper to collect the light fraction.

Washing and Drying:

Wash both mineral fractions thoroughly with distilled water to remove any residual sodium
metatungstate.
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Dry the separated mineral fractions in an oven at a low temperature or allow them to air

dry on a watch glass.

Recovery and Recycling of Sodium Metatungstate:

Collect the filtrate from the washing steps. This diluted sodium metatungstate solution

can be concentrated for reuse by evaporating the excess water at a temperature below

70°C to avoid degradation. The original heavy liquid used in the separation can also be

filtered and reused.

Visualizing the Process and Comparisons
To further clarify the experimental workflow and the relationships between different heavy

liquids, the following diagrams are provided.
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Workflow for mineral separation using sodium metatungstate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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